Cas no 91417-81-1 (4-(3,4-dihydro-2H-pyrrol-5-ylamino)butanoic acid)

• Product Name: 4-(3,4-dihydro-2H-pyrrol-5-ylamino)butanoic acid
• CAS No: 91417-81-1
• MF: C₈H₁₄N₂O₂
• MW: 170.208961963654
• CID: 1085513
• PubChem ID: 2849426
• Update Time: 2025-04-20

4-(3,4-dihydro-2H-pyrrol-5-ylamino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-((3,4-Dihydro-2H-pyrrol-5-yl)amino)butanoic acid
• 4-(3,4-dihydro-2H-pyrrol-5-ylamino)butanoic acid
• 4-(3,4-dihydro-2H-pyrrol-5-ylamino)butanoic acid(SALTDATA: FREE)
• CHEMBRDG-BB 5511108
• 2-Carboxypropyliminopyrrolidine
• 4-(3,4-Dihydro-2H-pyrrol-5-ylamino)butanoic acid, AldrichCPR
• 4-(2-Pyrrolidinylideneamino)butanoic acid
• 4-((3,4-Dihydro-2H-pyrrol-5-yl)amino)butanoicacid
• Cambridge id 5511108
• DTXSID20919761
• HMS2173J24
• HMS1581B10
• BRN 5509019
• SMR000058062
• Butanoic acid, 4-(2-pyrrolidinylideneamino)-
• REGID_for_CID_2849426
• MFCD00980786
• 4-[(3,4-dihydro-2H-pyrrol-5-yl)amino]butanoic acid
• AKOS006280744
• AKOS022638127
• BS-38592
• CCG-2659
• CHEMBL1449464
• MLS000107053
• CS-0366138
• (E)-4-(pyrrolidin-2-ylideneamino)butanoic acid
• 91417-81-1

• MDL： MFCD00980786
• Inchi： 1S/C8H14N2O2/c11-8(12)4-2-6-10-7-3-1-5-9-7/h1-6H2,(H,9,10)(H,11,12)
• InChI Key： QULCKHMPMVBGSB-UHFFFAOYSA-N
• SMILES： OC(CCCNC1CCCN=1)=O

Computed Properties

• Exact Mass: 170.10600
• Monoisotopic Mass: 170.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 61.7Ų

Experimental Properties

• PSA: 61.69000
• LogP: 0.45960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives